4-Fluorobicyclo[2.2.1]heptan-1-amine hydrochloride

• IUPAC Name: 4-fluorobicyclo[2.2.1]heptan-1-amine;hydrochloride
• InChI: InChI=1S/C7H12FN.ClH/c8-6-1-3-7(9,5-6)4-2-6;/h1-5,9H2;1H
• InChI Key: KVCPBEJFUWSXNH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1(C2)N)F.Cl
• Molecular Formula: C7H13ClFN
• Molecular Weight: 165.63 g/mol
• CAS RN: 1638765-29-3

Description

4-Fluorobicyclo[2.2.1]heptan-1-amine hydrochloride is a chemical compound with the CAS Number: 1638765-29-3. It has a molecular weight of 165.64. The compound is stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI Code for 4-Fluorobicyclo[2.2.1]heptan-1-amine hydrochloride is 1S/C7H12FN.ClH/c8-6-1-3-7(9,5-6)4-2-6;/h1-5,9H2;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

4-Fluorobicyclo[2.2.1]heptan-1-amine hydrochloride is a powder that is stored at room temperature.

Scientific Research Applications

Synthetic Methodologies

Researchers have developed synthetic methodologies utilizing fluorinated bicyclic compounds, focusing on the modification and functionalization of these structures for various chemical applications. For example, the development of a multigram synthesis of a closely related compound, 3-exo-isopropylbicyclo[2.2.1]heptan-2-endo-amine hydrochloride, known as BRD4780, involved protection of the amine and chiral chromatography for enantiomer separation. This process highlights the synthetic utility of fluorinated bicyclo compounds in creating structurally complex molecules (Chamberlain et al., 2021).

Material Science Applications

Fluoro-polyimides derived from fluorinated aromatic diamines, such as those related to 4-Fluorobicyclo[2.2.1]heptan-1-amine hydrochloride, have been synthesized for applications in material science. These compounds offer excellent thermal stability, low moisture absorption, and high hygrothermal stability, demonstrating the value of fluorinated compounds in enhancing material properties (Xie et al., 2001).

Chemical Properties Analysis

The study of the chemical properties of fluorinated bicyclic compounds includes exploring their reactivity and interaction with other chemical species. For instance, a detailed investigation into the effect of structure on the reactivity of N–F class fluorinating reagents with hydroxy-substituted organic molecules reveals the nuanced chemical behavior of fluorinated compounds. This research provides insights into the fluorination and oxidation processes, which are crucial for various chemical syntheses and applications (Zupan et al., 1995).

Conformational and Structural Analysis

Fluorinated bicyclic compounds also serve as models for conformational and structural analysis, aiding in the understanding of stereoelectronic interactions and molecular dynamics. Studies on diastereoisomers of fluorinated bicyclic compounds, such as 2-fluorobicyclo[2.2.1]heptan-7-ols, employ computational methods to explore these interactions and their effects on molecular stability and NMR properties (de Rezende et al., 2012).

Safety And Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of 'Warning’. Hazard statements associated with the compound include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.